Muscovite
Overview
Description
Muscovite is the most common mineral of the mica family . It is an important rock-forming mineral present in igneous, metamorphic, and sedimentary rocks . Like other micas, it readily cleaves into thin transparent sheets . This compound sheets have a pearly to vitreous luster on their surface . If they are held up to the light, they are transparent and nearly colorless, but most have a slight brown, yellow, green, or rose-color tint .
Synthesis Analysis
The process of synthesizing this compound faces challenges mainly related to the elevated temperature and pressure ambient, together with time and cost-consuming processes . A research work aimed at synthesizing this compound through a straightforward and direct wet thermal oxidation of an ash sample produced from biotite-rich coal tailings . The lab ash powder was mixed with 35% H2O2 at the room temperature of 25°C while stirring at 480 rpm. Then, the temperature was gradually raised to 80°C, and the process ran for 180 min .Molecular Structure Analysis
This compound is composed of potassium (K), aluminum (Al), silicon (Si), and oxygen (O) atoms arranged in sheets . It is known for its excellent cleavage, which allows it to be easily split into thin, flexible sheets . These sheets are often transparent to translucent and have a pearly luster .Chemical Reactions Analysis
The feldspars were transformed into muscovites, and subsequently muscovites to albites and kaolinites by chemical reactions . The interaction mechanism and phase evolution of ammonium polyphosphate (APP) mixed with this compound (APP/muscovite) were studied by TG, XRD, and SEM .Physical and Chemical Properties Analysis
This compound is easily identified because its perfect cleavage allows it to be split into thin, flexible, elastic, colorless, transparent sheets with a pearly to vitreous luster . It has a Mohs hardness of 2.5 to 3 and a specific gravity of 2.8 to 2.9 . Its chemical formula is typically written as KAl2(AlSi3O10)(OH)2 .Scientific Research Applications
Fungal Bioweathering : Muscovite is used to study fungal interactions with silicate minerals, particularly in bioweathering. Fungi like Aspergillus niger can colonize and degrade this compound, providing insights into silicate degradation and soil formation (Wei, Kierans, & Gadd, 2012).
Gastrointestinal Mucosal Protection : this compound has medicinal value, including gastrointestinal mucosal protection. It has been explored for its therapeutic effects in traditional medicine (Yihong, 2013).
Mineral Separation : Research on this compound mica involves its separation from gangue minerals using flotation techniques. Studies have focused on using specific collectors and depressants for effective separation, with implications for ore processing (Marion et al., 2015).
Graphoepitaxy and Optoelectronics : this compound's surface properties facilitate the growth of low-dimensional crystals, making it useful in graphoepitaxy for nanostructures and optoelectronic devices (Li et al., 2020).
Surface Energy Studies : Its cleavage properties make this compound ideal for studying surface and interface phenomena, essential in material sciences (Giese, 1974).
Laser Processing : this compound's response to laser processing, like femtosecond laser pulses, has been studied, revealing its potential in precise material processing (Awasthi et al., 2019).
Luminescence in Optical Dating : Its luminescence properties are significant in optically stimulated luminescence (OSL) dating, especially in assessing contamination in quartz samples (Antohi-Trandafir et al., 2018).
Flatness for Technical Applications : this compound's unique flatness is leveraged in applications such as surface force apparatus and organic solar cells (Poel et al., 2014).
Water Purification : Natural this compound has been tested for removing metals from aqueous solutions, with potential applications in water purification (Yang et al., 2010).
Seismic Anisotropy in Continental Crust : The alignment of this compound in rocks affects seismic anisotropy, crucial for geological and seismic studies (Han & Jung, 2021).
This compound in Plutonic Rocks : Its composition in plutonic rocks has implications for understanding magma composition and emplacement depths (Miller et al., 1981).
Mineral Processing Analysis : The effect of mineralogy on this compound flotation is analyzed, impacting the efficiency of mineral processing industries (Jordens et al., 2016).
Industrial Application in Beneficiation Process : this compound's physical properties are studied to optimize its beneficiation process, crucial in industrial applications like insulating materials and cosmetics (Bubnova et al., 2017).
Mechanical Properties Under Various Conditions : The study of this compound's elastic and structural properties under different temperatures and pressures is vital for applications in geology and material science (Teich-McGoldrick et al., 2012).
Grinding Medium Influence : Research on how grinding mediums affect this compound's structure has implications in material science and mineral processing (Papirer et al., 1990).
Reflectance Spectra Modelling : Modelling this compound's reflectance spectra helps in geoscience, particularly in understanding hydrothermal systems on Earth and Mars (Kumar & Rajawat, 2020).
X-ray Spectroscopy : this compound's application in X-ray spectroscopy, owing to its large lattice constant and bending properties, is significant in physical sciences (Hölzer et al., 1998).
Experimental Deformation Studies : Investigating this compound's mechanical anisotropy and strength under various conditions aids in understanding its geological behavior (Mareš & Kronenberg, 1993).
Anion Sorption : Studying this compound's capacity to retain anions contributes to understanding its role in environmental science and geochemistry (Perrott, Langdon, & Wilson, 1974).
Photocatalyst Applications : The use of this compound in preparing composite photocatalysts for wastewater treatment and environmentally friendly coatings is explored (Jing-jing, 2008).
Mechanism of Action
The mechanism of Sodium Hexametaphosphate (SHMP) improving the grinding efficiency of muscovite was analyzed by various test methods . Experimental results showed that when SHMP was used as a grinding aid, the ordered structure of this compound crystals was destroyed, the surface of this compound was roughened, and obvious cracks appeared .
Safety and Hazards
Future Directions
A dataset of >1190 published compositional analyses of muscovite from granitic pegmatites of varying mineralogical types was compiled to reevaluate the usefulness of K-Rb-Li systematics of this compound as a tool for distinguishing mineralogically simple pegmatites from pegmatites with potential Li mineralization . This study provides theoretical guidance for the efficient preparation of fine-grained this compound powder and the action mechanism of grinding aids .
Properties
IUPAC Name |
dipotassium;dioxosilane;oxo(oxoalumanyloxy)alumane;oxygen(2-) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Al.2K.O2Si.4O/c;;;;1-3-2;;;;/q;;2*+1;;;;;-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGANSGVIUGARFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].O=[Al]O[Al]=O.O=[Si]=O.[K+].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Al2K2O6Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
MICA, a generic term, refers to any of a group of approximately 30 silicate minerals occurring as non-fibrous plates. Muscovite (hydrated aluminium potassium silicate[KAl2(AlSi3O10)(F, OH)2 ])and phlogopite (potassium magnesium aluminum silicate hydroxide) are the two major micas of commerce. Micas are commonly found in ordinary rocks. Inhalation of mica dust presents an occupational hazard., Dry Powder; Pellets or Large Crystals, Colorless mineral; [Merck Index], Colorless, odorless flakes or sheets of hydrous silicates. | |
Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25044 | |
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Record name | Mica-group minerals | |
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Record name | Muscovite | |
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Record name | MICA | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/153 | |
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Record name | Mica (containing less than 1% quartz) | |
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Solubility |
Insoluble (NIOSH, 2023), Insoluble in water, Insoluble | |
Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
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Record name | MICA | |
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Record name | Mica (containing less than 1% quartz) | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0431.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Density |
2.6 to 3.2 (NIOSH, 2023), 2.6-3.2 | |
Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
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Record name | MICA | |
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Record name | MICA | |
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Record name | Mica (containing less than 1% quartz) | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0431.html | |
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Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mm Hg (approximate), 0 mmHg (approx) | |
Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
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Record name | MICA | |
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Record name | MICA | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/153 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Mica (containing less than 1% quartz) | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0431.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Impurities |
Certain varieties contain traces of iron, titanium, lithium, sodium and fluorine. /Phlogopite mica/ | |
Record name | MICA | |
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Color/Form |
Light gray to dark flakes or particles, Soft, translucent solid; colorless to slight red (ruby), brown to greenish yellow (amber)... thin sheets that are flexible and elastic, Colorless flakes or sheets of hydrous silicates | |
CAS No. |
12001-26-2, 1318-94-1 | |
Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
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Record name | Mica | |
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Record name | Mica-group minerals | |
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Record name | Muscovite (Al2K(Si3Al)[(OH)0.5-1F0-0.5]2O10) | |
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Record name | MICA | |
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Record name | MICA | |
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Melting Point |
1500 °C, Melting point = 1387 °C /Synthetic fluorophlogopite/ | |
Record name | MICA | |
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